Cas no 2229232-80-6 (N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine
• CAS No: 2229232-80-6
• MF: C₇H₈BrClN₂O
• MW: 251.508219718933
• CID: 6496436
• PubChem ID: 165856762
• Update Time: 2025-10-28

N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine
• 2229232-80-6
• N-[(5-bromo-2-chloropyridin-4-yl)methyl]-N-methylhydroxylamine
• EN300-1908484

• Inchi： 1S/C7H8BrClN2O/c1-11(12)4-5-2-7(9)10-3-6(5)8/h2-3,12H,4H2,1H3
• InChI Key： UZZOJOUMWGRBMK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CN(C)O)Cl

Computed Properties

• Exact Mass: 249.95085g/mol
• Monoisotopic Mass: 249.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.4Ų

Additional information on N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine

Professional Introduction to N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine (CAS No. 2229232-80-6)

N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2229232-80-6, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromo and chloro substituents on a pyridine ring, make it a versatile building block for medicinal chemists. The compound's molecular structure also incorporates a hydroxylamine moiety, which is known for its role in drug development due to its ability to participate in hydrogen bonding and form stable complexes with biological targets.

The significance of this compound in modern chemical biology cannot be overstated. Recent studies have highlighted its potential applications in the design of novel therapeutic agents. Specifically, the combination of halogenated pyridine rings with a hydroxylamine group has been shown to enhance binding affinity to certain enzymes and receptors. This property is particularly valuable in the development of small-molecule inhibitors, which are crucial for treating a wide range of diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine is its role in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with high affinity. These fragments can then be modified and combined to create more potent and selective drug candidates. The compound's structural features make it an ideal candidate for such screenings, as the halogen atoms provide multiple points of interaction with biological molecules, while the hydroxylamine group offers further opportunities for optimization.

Recent advancements in computational chemistry have also facilitated the use of N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine in virtual screening campaigns. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify potential drug candidates from large libraries of compounds. The compound's unique properties have been successfully utilized to screen for inhibitors of kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention.

The synthesis of N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor, followed by halogenation at specific positions on the ring. The introduction of the hydroxylamine group is a critical step that requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

In addition to its pharmaceutical applications, N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine has shown promise in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts and coordination polymers. These materials have potential applications in areas such as catalysis, sensing, and energy storage. The versatility of this compound underscores its importance not only as a pharmaceutical intermediate but also as a building block for advanced materials.

The future prospects for N-(5-bromo-2-chloropyridin-4-yl)methyl-N-methylhydroxylamine are bright, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to grow, the demand for innovative molecular tools will only increase. This compound stands at the forefront of such efforts, offering researchers a powerful tool for discovering new therapies and materials. Its unique combination of structural features makes it an indispensable asset in both academic and industrial settings.